molecular formula C16H16N2 B15357735 4-((4-Isopropylphenyl)amino)benzonitrile

4-((4-Isopropylphenyl)amino)benzonitrile

Cat. No.: B15357735
M. Wt: 236.31 g/mol
InChI Key: KSTLPZQBBQVPTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-Isopropylphenyl)amino)benzonitrile is a benzonitrile derivative featuring an aniline moiety substituted with a 4-isopropylphenyl group. This compound is synthesized via condensation reactions, as exemplified by the synthesis of TAD-0058581, which involves 4-isopropylbenzaldehyde, malononitrile, and other precursors under ethylene glycol reflux .

Properties

Molecular Formula

C16H16N2

Molecular Weight

236.31 g/mol

IUPAC Name

4-(4-propan-2-ylanilino)benzonitrile

InChI

InChI=1S/C16H16N2/c1-12(2)14-5-9-16(10-6-14)18-15-7-3-13(11-17)4-8-15/h3-10,12,18H,1-2H3

InChI Key

KSTLPZQBBQVPTE-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC2=CC=C(C=C2)C#N

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural features of 4-((4-Isopropylphenyl)amino)benzonitrile with related compounds:

Compound Name Core Structure Key Substituents Biological/Functional Relevance Reference
4-((4-Isopropylphenyl)amino)benzonitrile Benzonitrile + aniline 4-Isopropylphenyl Potential kinase inhibition
Rilpivirine (TMC278) Benzonitrile + pyrimidine Cyanoethenyl, dimethylphenyl Non-nucleoside reverse transcriptase inhibitor (HIV)
TAD-0058581 Benzonitrile + quinazoline 4-Isopropylphenyl, cyclohexenyl Antitrypanosomal activity (hypothesized)
4-(4,6-Dichloropyrimidin-2-ylamino)benzonitrile Benzonitrile + pyrimidine Dichloropyrimidine Intermediate in agrochemical synthesis
Triazine dimers (e.g., Compound 17-19) Benzonitrile + triazine Bromo, methylphenyl, alkyl chains Antitumor candidates

Key Observations :

  • The 4-isopropylphenyl group in the target compound enhances lipophilicity compared to analogues with smaller substituents (e.g., methyl or chloro groups) .
  • Rilpivirine’s pyrimidine and cyanoethenyl groups contribute to its high binding affinity for HIV reverse transcriptase and oral bioavailability, as demonstrated in molecular dynamics studies .
  • Triazine dimers exhibit enhanced antitumor potency due to extended conjugation and halogenated substituents, though their solubility is reduced compared to simpler benzonitriles .

Physicochemical Properties

The table below highlights physicochemical differences:

Compound Name Molecular Weight (g/mol) Solubility Melting Point (°C) LogP Reference
4-((4-Isopropylphenyl)amino)benzonitrile ~253.3 (estimated) Moderate in organic solvents Not reported ~3.5 (predicted)
Rilpivirine 366.46 Low aqueous solubility >250 4.1
4-(4-Oxo-1,4-dihydropyrimidin-2-yl)benzonitrile 228.22 Slight in DMSO, methanol >300 0.9 (pH 6.6)
4-({[4-(Methylsulfanyl)phenyl]methyl}amino)benzonitrile 254.35 Not reported Not reported ~2.8 (predicted)

Key Observations :

  • The isopropyl group in the target compound likely increases LogP compared to pyrimidine-containing analogues (e.g., LogP = 0.9 for 4-(4-oxo-dihydropyrimidinyl)benzonitrile) .
  • High melting points (>300°C) in pyrimidine-linked benzonitriles suggest strong intermolecular interactions (e.g., hydrogen bonding) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.